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Compound of Interest

Compound Name: Triisopropylchlorogermane

CAS No.: 2816-54-8

Cat. No.: B1617826

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisopropylchlorogermane ((i-Pr)₃GeCl) is an organogermanium compound that holds

significant potential in various fields of chemical synthesis, including materials science and

pharmaceutical development. Organogermanium compounds are increasingly recognized for

their unique reactivity, which is often intermediate between that of their silicon and tin analogs,

offering a distinct advantage in specific synthetic transformations.[1] The bulky isopropyl groups

in Triisopropylchlorogermane impart notable steric hindrance, influencing its reactivity and

stability, and making it a valuable reagent for introducing the triisopropylgermyl moiety into

organic molecules.

This technical guide provides a comprehensive overview of the physical and chemical

properties of Triisopropylchlorogermane, detailed protocols for its synthesis and purification,

and a thorough discussion of its analytical characterization. While specific experimental data for

this compound is not extensively available in the public domain, this guide synthesizes
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established principles of organogermanium chemistry and data from analogous compounds to

provide a robust and practical resource for researchers.

Molecular Structure and Properties
The structure of Triisopropylchlorogermane features a central germanium atom tetrahedrally

bonded to three isopropyl groups and one chlorine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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